N-(4-(2-((furan-2-ylmethyl)amino)-2-oxoethyl)thiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-[4-[2-(furan-2-ylmethylamino)-2-oxoethyl]-1,3-thiazol-2-yl]-2-oxo-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C16H14N4O4S/c21-13(18-8-11-3-2-6-24-11)7-10-9-25-16(19-10)20-15(23)12-4-1-5-17-14(12)22/h1-6,9H,7-8H2,(H,17,22)(H,18,21)(H,19,20,23)
• InChI Key: RHIKPPDXILJQKW-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=O)C(=C1)C(=O)NC2=NC(=CS2)CC(=O)NCC3=CC=CO3
• Molecular Formula: C16H14N4O4S
• Molecular Weight: 358.4 g/mol

Description

Thiazole is a good pharmacophore nucleus due to its various pharmaceutical applications. Its derivatives have a wide range of biological activities such as antioxidant, analgesic, and antimicrobial including antibacterial, antifungal, antimalarial, anticancer, antiallergic, antihypertensive, anti-inflammatory, and antipsychotic.

Molecular Structure Analysis

The molecular structures of thiazole derivatives are confirmed by their physicochemical properties and spectroanalytical data (NMR, IR and elemental).

Chemical Reactions Analysis

Thiazole derivatives were designed and synthesized as efforts to discover novel anti-Parkinsonian agents with improved pharmacological profile in haloperidol-induced catalepsy and oxidative stress in mice.

Physical And Chemical Properties Analysis

The physical and chemical properties of thiazole derivatives are confirmed by their physicochemical properties and spectroanalytical data (NMR, IR and elemental).

Mechanism of Action

Thiazole nucleus exhibited its antimicrobial activity by blocking the biosynthesis of certain bacterial lipids and/or by additional mechanisms against various bacterial species.

Future Directions

Thiazole derivatives have shown potential in various areas of medicinal chemistry, including as antimicrobial and anticancer agents. Further studies are needed to confirm their binding with human receptors for the design and development of potent antagonists.